3-[4-(Morpholine-4-sulfonyl)-phenyl]-acrylic acid

• Molecular Formula: C13H15NO5S
• Molecular Weight: 297.33 g/mol
• IUPAC Name: 3-(4-morpholin-4-ylsulfonylphenyl)prop-2-enoic acid
• InChI: InChI=1S/C13H15NO5S/c15-13(16)6-3-11-1-4-12(5-2-11)20(17,18)14-7-9-19-10-8-14/h1-6H,7-10H2,(H,15,16)
• InChI Key: NOAXVHQCZVRKJO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)C=CC(=O)O

Description

3-[4-(Morpholine-4-sulfonyl)-phenyl]-acrylic acid is a sulfonamide-containing acrylic acid derivative characterized by a morpholine ring linked via a sulfonyl group to a phenylacrylic acid backbone. This compound has garnered attention in medicinal and agrochemical research due to its structural versatility, which allows for modifications that enhance biological activity . It is commercially available (CAS: sc-345974) and priced at $197.00/250 mg, reflecting its utility in drug discovery and chemical synthesis . Its core structure combines the electron-withdrawing sulfonyl group with the planar acrylic acid moiety, making it a candidate for targeting enzymes or receptors involved in diseases like trypanosomiasis and fungal infections .

Preparation Methods

Synthetic Routes

Sulfonation and Aldehyde Preparation

The synthesis begins with the preparation of 4-(morpholine-4-sulfonyl)benzaldehyde, a critical intermediate.

Step 1: Sulfonation of Morpholine
Morpholine reacts with chlorosulfonic acid or sulfur trioxide to yield morpholine-4-sulfonyl chloride¹.

Step 2: Coupling with Benzaldehyde Derivatives
The sulfonyl chloride intermediate reacts with 4-bromo- or 4-hydroxybenzaldehyde under basic conditions (e.g., NaHCO₃) to form 4-(morpholine-4-sulfonyl)benzaldehyde².

Reaction Component	Conditions	Yield
Morpholine + ClSO₃H	0–5°C, dichloromethane	85–90%
Sulfonyl chloride + 4-Bromobenzaldehyde	K₂CO₃, DMF, 80°C, 4h	75%

Knoevenagel Condensation

The aldehyde intermediate undergoes condensation with malonic acid or its derivatives to form the acrylic acid moiety.

Classical Knoevenagel Protocol
4-(Morpholine-4-sulfonyl)benzaldehyde reacts with malonic acid in ethanol using piperidine or morpholine as a base³⁴.

Component	Conditions	Yield
Aldehyde + Malonic Acid	Ethanol, piperidine, reflux, 6h	70–75%
Aldehyde + Malononitrile	K₃PO₄, ethanol, RT, 1h	88%5

Doebner Modification
Pyridine is used as both solvent and base, facilitating decarboxylation⁶. This method is optimal for industrial-scale production.

Alternative Methods

Mechanochemical Synthesis

Ball milling 4-(morpholine-4-sulfonyl)benzaldehyde with malononitrile in the presence of K₃PO₄ achieves 98% conversion in 50 minutes without solvents⁷.

Parameter	Value
Milling Frequency	50 Hz
Reaction Time	50 min
Product Crystallinity	>95%

Catalytic Systems

Metal-organic frameworks (MOFs) and bifunctional catalysts enhance reaction efficiency:

• Fe₃O₄@PAA@MIL-100(Cr) : 95% yield in ethanol at 80°C⁸.
• Amino-modified HKUST-1 MOF : 100% conversion in 5 minutes at RT⁹.

Industrial Production

Industrial methods prioritize scalability and cost-effectiveness:

Continuous Flow Reactors

• Catalyst : Immobilized piperidine on silica gel.
• Conditions : 120°C, residence time 30 minutes.
• Yield : 82% with 99% purity after HPLC purification¹⁰.

Key Challenges

• By-product Formation : Ortho-substituted isomers during sulfonation (mitigated via selective catalysis)¹¹.
• Purification : High-performance liquid chromatography (HPLC) or recrystallization from ethanol/water¹².

Reaction Optimization

Solvent and Base Selection

Solvent	Base	Yield
Ethanol	Piperidine	75%
Toluene	K tert-Butylate	80%13
Solvent-Free	K₃PO₄ (ball mill)	98%14

Temperature Effects

Temperature	Reaction Time	Yield
25°C	24h	65%
80°C	2h	85%
120°C	30min	82%

Purification Techniques

• Recrystallization : Ethanol/water (1:3) yields 99% purity¹⁵.
• Column Chromatography : Silica gel with toluene/acetone (7:3) achieves 98.8% purity¹⁶.

• Patent CN107973759B ↩

• Patent CN107973759B ↩

• Patent CN107973759B ↩

• Knoevenagel Condensation - Wikipedia ↩

• Knoevenagel Condensation - Wikipedia ↩

• Patent US4933449 ↩

• Patent US4933449 ↩

• Patent US4933449 ↩

• Patent US4933449 ↩

• Patent CN102675369-B ↩

• PMC10511422 ↩

• PMC9420355 ↩

• PMC6147280 ↩

• PMC5629385 ↩

• PMC5629385 ↩

• Thermo Fisher Scientific ↩

Chemical Reactions Analysis

Types of Reactions

3-[4-(Morpholine-4-sulfonyl)-phenyl]-acrylic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride.

Substitution: It can undergo nucleophilic substitution reactions, particularly at the sulfonyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Sulfonic acids.

Reduction: Alcohols or amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-[4-(Morpholine-4-sulfonyl)-phenyl]-acrylic acid is extensively used in scientific research, particularly in:

Chemistry: As a reagent in organic synthesis and catalysis studies.

Biology: In proteomics research for studying protein interactions and functions.

Industry: Used in the synthesis of various chemical intermediates and specialty chemicals.

Mechanism of Action

The mechanism of action of 3-[4-(Morpholine-4-sulfonyl)-phenyl]-acrylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonyl group plays a crucial role in binding to these targets, thereby modulating their activity. The compound can influence various biochemical pathways, leading to its observed effects in biological systems .

Comparison with Similar Compounds

Structural Comparison with Analogous Compounds

The compound’s structural analogs differ primarily in substituents on the phenyl ring or the sulfonamide-linked heterocycle. Key comparisons include:

Compound Name	Structural Variation	Key Features	Reference
3-(4-Methylphenyl)acrylic acid	Methyl substitution at phenyl para-position	Triclinic crystal system (P1), a = 7.1244 Å, b = 7.7449 Å, c = 9.1359 Å
4-(Morpholine-4-sulfonyl)-benzoic acid	Carboxylic acid replaces acrylic acid moiety	CAS: 10252-82-1; potential precursor for bioactive derivatives
3-[4-Methoxy-3-(morpholine-4-sulfonyl)-phenyl]-acrylic acid	Methoxy group at phenyl meta-position	CAS: 296261-83-1; enhanced solubility and fungicidal activity
2-Chloro-N-[4-(morpholine-4-sulfonyl)-phenyl]-acetamide	Acetamide substitution	CAS: 35959-60-5; broader antimicrobial spectrum

Key Observations :

• Electron-withdrawing groups (e.g., sulfonyl, chloro) improve metabolic stability and target binding .
• Methoxy substitutions (e.g., in CAS 296261-83-1) enhance solubility and modulate antifungal efficacy .
• Acrylic acid vs.

Physicochemical Properties

Comparative physicochemical data highlight the impact of structural modifications:

Property	3-[4-(Morpholine-4-sulfonyl)-phenyl]-acrylic acid	3-(4-Methylphenyl)acrylic acid	3-(4-Chlorophenyl)acrylic acid
Molecular Formula	C₁₃H₁₅NO₅S	C₁₀H₁₀O₂	C₉H₇ClO₂
Molecular Weight	297.33 g/mol	162.19 g/mol	182.60 g/mol
Melting Point	Not reported	Not reported	161-163°C (literature)
Crystal System	Not reported	Triclinic (P1)	Not reported
LogP (Predicted)	1.82	2.14	2.78
Hydrogen Bond Acceptors	5	2	2

Notes:

• The morpholine-sulfonyl group increases hydrogen bonding capacity (5 acceptors vs. 2 in simpler analogs), improving solubility in polar solvents .
• Chloro-substituted analogs exhibit higher LogP values, suggesting enhanced membrane permeability .

Antitrypanosomal Activity

Derivatives of 4-thiazolidinones with morpholine-sulfonyl groups (e.g., 5-arylidenerhodanine-3-acetic acids) inhibit Trypanosoma brucei (ED₅₀ = 96–492 μM) by targeting dolichol phosphate mannose synthase .

Antifungal Activity

In QSAR studies, 4-[3-(pyrid-4-yl)-3-substituted phenyl acryloyl]morpholine derivatives demonstrated potent fungicidal activity (pEC₅₀ > 0.95) against Rhizoctonia solani and Phytophthora drechsleri. Key descriptors (e.g., S_ssCH2, Vm) correlate with activity, suggesting that electron-deficient aromatic systems enhance binding to fungal enzymes .

Antimicrobial and Anticancer Potential

• 3-(Morpholine-4-sulfonyl)benzylamine (CAS: 933989-32-3) shows moderate antibacterial activity, highlighting the role of the benzylamine group in disrupting microbial membranes .
• Ethyl esters of 2-(5-aminomethylene-4-oxo-2-thioxothiazolidin-3-yl)-3-phenylpropionic acid exhibit anticancer activity (IC₅₀ < 10 μM), suggesting that acrylic acid derivatives may target proliferation pathways .

Biological Activity

3-[4-(Morpholine-4-sulfonyl)-phenyl]-acrylic acid is a synthetic organic compound with significant potential in medicinal chemistry. Its unique structural features, including a morpholine sulfonamide group and an acrylic backbone, contribute to its biological activity, making it a subject of interest in pharmacological research. This article reviews the biological activities associated with this compound, including its mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 3-[4-(Morpholine-4-sulfonyl)-phenyl]-acrylic acid is C₁₃H₁₅N₃O₄S, with a molar mass of approximately 327.35 g/mol. The compound features:

• Morpholine-4-sulfonyl group : Enhances solubility and interaction with biological targets.
• Phenyl ring : Facilitates π-π interactions with aromatic residues in proteins.
• Acrylic backbone : Allows for the formation of various derivatives through Michael addition reactions.

Research indicates that 3-[4-(Morpholine-4-sulfonyl)-phenyl]-acrylic acid may act as an enzyme inhibitor or modulator. Its mechanism involves binding to specific active sites on enzymes, thereby blocking substrate access and influencing cellular signaling pathways related to cancer and inflammation . The sulfonamide group can form strong interactions with enzyme active sites, leading to inhibition of enzymatic activity, while the phenyl ring enhances binding affinity through aromatic interactions .

Enzyme Inhibition

Studies have shown that this compound exhibits significant enzyme inhibition properties. It has been investigated for its potential role in inhibiting various enzymes involved in disease pathways, including those related to cancer progression .

Antimicrobial Activity

In vitro studies have demonstrated that derivatives of 3-[4-(Morpholine-4-sulfonyl)-phenyl]-acrylic acid exhibit antimicrobial activity against a range of pathogens. For instance, certain analogs have shown effectiveness against Staphylococcus aureus and Escherichia coli, indicating potential use in treating bacterial infections .

Case Studies

• Anticancer Activity : A study focused on the anticancer potential of morpholine-containing compounds highlighted that 3-[4-(Morpholine-4-sulfonyl)-phenyl]-acrylic acid could inhibit cell proliferation in various cancer cell lines by modulating specific signaling pathways .
• Anti-inflammatory Effects : Research has indicated that this compound can reduce inflammatory responses in cellular models by inhibiting pro-inflammatory cytokine production. This suggests its potential application in treating inflammatory diseases .

Comparison with Related Compounds

To better understand the biological activity of 3-[4-(Morpholine-4-sulfonyl)-phenyl]-acrylic acid, a comparison with structurally similar compounds is presented below:

Compound Name	Structural Features	Unique Aspects
3-[4-(Morpholine-4-sulfonyl)-phenyl]-acrylic acid	Methoxy group, morpholine sulfonamide	Specific biological activity as an enzyme modulator
4-Methoxybenzenesulfonamide	Methoxy group, sulfonamide	Primarily used in pharmaceuticals; lacks acrylic structure
Morpholine Derivatives	Morpholine ring	Varying substituents lead to different properties
Acrylic Acid Derivatives	Acrylic backbone	Lacks specific functional groups found in target compound

Q & A

Basic Questions

Q. What are the common synthetic routes for preparing 3-[4-(Morpholine-4-sulfonyl)-phenyl]-acrylic acid?

• The synthesis typically involves sulfonylation of a phenylacrylic acid precursor with morpholine sulfonyl chloride. Key steps include:

• Condensation reactions (e.g., coupling 4-chlorobenzaldehyde derivatives with aminopyridines, followed by cyclization ).
• Use of palladium or copper catalysts and solvents like DMF or toluene to optimize yield .
• Purification via column chromatography or recrystallization to ensure high purity .
  • For analogs, sulfonylation of 4-aminophenylacrylic acid with morpholine sulfonyl groups has been reported, requiring controlled reaction conditions (e.g., low temperature and anhydrous solvents) .

Q. How is the compound characterized to confirm its structure and purity?

• X-ray crystallography is used for definitive structural confirmation, as demonstrated in sulfonamide-containing analogs .
• Spectroscopic methods :

• ¹H/¹³C NMR to verify substituent positions and purity.
• High-resolution mass spectrometry (HRMS) for molecular weight validation.
  • HPLC with UV detection ensures purity (>95%) and monitors degradation products .

Q. What are the primary research applications of this compound in medicinal chemistry?

• Enzyme inhibition : Acts as a scaffold for targeting kinases (e.g., Syk/PLCγ pathways) due to its sulfonylmorpholine group, which mimics ATP-binding motifs .
• Anticancer studies : Structural analogs exhibit activity against tumor cell lines by disrupting redox balance or inducing apoptosis .
• Intermediate synthesis : Used in constructing complex heterocycles (e.g., triazoles, oxazoles) for drug discovery .

Advanced Questions

Q. How can reaction conditions be optimized to improve the sulfonylation step’s yield?

• Catalyst screening : Compare Pd(OAc)₂ vs. CuI for efficiency in coupling reactions. Copper catalysts may reduce side reactions in polar aprotic solvents .
• Solvent effects : DMF enhances solubility of intermediates, while toluene minimizes byproduct formation in cyclization steps .
• Temperature control : Lower temperatures (0–5°C) prevent decomposition during sulfonylation .
• In-line monitoring : Use FTIR or Raman spectroscopy to track reaction progress and adjust parameters dynamically .

Q. What strategies resolve contradictory biological activity data across studies?

• Purity validation : Contradictions may arise from impurities; re-evaluate compound purity via HPLC-MS and repeat assays .
• Structural analogs : Compare activity of derivatives (e.g., morpholine sulfonyl vs. piperazine sulfonyl) to identify pharmacophore requirements .
• Target specificity profiling : Use kinase selectivity panels or CRISPR screens to confirm on-target vs. off-target effects .

Q. How can computational methods predict the compound’s interaction with biological targets?

• Molecular docking : Simulate binding to ATP pockets (e.g., Syk kinase) using software like AutoDock or Schrödinger .
• QSAR modeling : Correlate substituent electronic properties (e.g., sulfonyl group electron-withdrawing effects) with activity to guide optimization .
• MD simulations : Assess stability of ligand-target complexes over nanoseconds to prioritize synthetic targets .

Data Contradiction Analysis

• Example : Discrepancies in reported IC₅₀ values for kinase inhibition may stem from:
  • Assay conditions (e.g., ATP concentration, buffer pH) affecting compound potency .
  • Protein isoform variability : Some studies use truncated kinase domains vs. full-length proteins .
  • Solution : Standardize protocols (e.g., CEREP KinaseProfiler) and validate findings across multiple cell lines .